Cas no 1800296-95-0 (Pyridine, 5-ethyl-2,3-difluoro-)

• Product Name: Pyridine, 5-ethyl-2,3-difluoro-
• CAS No: 1800296-95-0
• MF: C₇H₇F₂N
• MW: 143.133988618851
• CID: 6020694
• PubChem ID: 21030401
• Update Time: 2025-05-26

Pyridine, 5-ethyl-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-ethyl-2,3-difluoro-
• SCHEMBL12188705
• 1800296-95-0
• EN300-1721724
• 5-ethyl-2,3-difluoropyridine

• Inchi： 1S/C7H7F2N/c1-2-5-3-6(8)7(9)10-4-5/h3-4H,2H2,1H3
• InChI Key： UGIFPGQBNZBMPB-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(CC)C=C1F

Computed Properties

• Exact Mass: 143.05465555g/mol
• Monoisotopic Mass: 143.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 164.9±35.0 °C(Predicted)
• pka: -2.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Pyridine, 5-ethyl-2,3-difluoro-

Pyridine, 5-Ethyl-2,3-Difluoro

The compound Pyridine, 5-Ethyl-2,3-Difluoro (CAS No: 1800296-95-0) is a significant chemical entity in the realm of organic chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution pattern of this compound includes an ethyl group at the 5-position and fluorine atoms at the 2 and 3 positions. This unique structure imparts distinctive chemical and physical properties to the compound, making it valuable in various applications.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of Pyridine, 5-Ethyl-2,3-Difluoro. Researchers have explored diverse strategies, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions, to achieve high yields and purity levels. These methods have been optimized to address challenges such as regioselectivity and stereoselectivity, ensuring the production of high-quality compounds for further studies.

The structural features of Pyridine, 5-Ethyl-2,3-Difluoro play a pivotal role in its chemical reactivity and biological activity. The presence of electron-withdrawing fluorine atoms at the 2 and 3 positions enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack. Conversely, the ethyl group at the 5-position introduces steric hindrance and electron-donating effects through its alkyl chain. This interplay between electron-withdrawing and electron-donating groups creates a dynamic chemical environment that can be exploited in various reactions.

One of the most promising applications of Pyridine, 5-Ethyl-2,3-Difluoro lies in its potential as a building block for drug discovery. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules with therapeutic potential. For instance, researchers have utilized this compound to develop inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The ability to modify its structure further through functional group transformations has opened new avenues for medicinal chemistry.

In addition to its role in drug discovery, Pyridine, 5-Ethyl-2,3-Difluoro has found applications in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. Recent research has focused on enhancing its stability under environmental conditions while maintaining its efficacy against target pests. These efforts have led to the development of more sustainable agrochemicals that align with modern agricultural practices.

The environmental impact of Pyridine, 5-Ethyl-2,3-Difluoro has also been a subject of recent investigations. Studies have examined its biodegradation pathways under various conditions to assess its potential risks to ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation into innocuous byproducts. These findings are crucial for ensuring responsible use and disposal practices in industrial settings.

In conclusion, Pyridine, 5-Ethyl-2,3-Difluoro (CAS No: 1800296-95-0) stands out as a versatile chemical entity with diverse applications across multiple industries. Its unique structure provides a foundation for innovative research and development efforts aimed at harnessing its full potential while ensuring environmental sustainability.